Cas no 10457-69-9 (Androst-5-en-17-one,3-methoxy-, (3b)-(9CI))

Androst-5-en-17-one,3-methoxy-, (3b)-(9CI) structure
10457-69-9 structure
Product Name:Androst-5-en-17-one,3-methoxy-, (3b)-(9CI)
CAS No:10457-69-9
MF:C20H30O2
MW:302.451006412506
CID:229267
PubChem ID:13803260
Update Time:2025-04-19

Androst-5-en-17-one,3-methoxy-, (3b)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Androst-5-en-17-one,3-methoxy-, (3b)-(9CI)
    • (3S,8R,9S,10R,13S,14S)-3-methoxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
    • 3b-Methoxyandrost-5-en-17-one
    • 3-O-Methylpregn-5-ene-3b-ol-17-one
    • Androst-5-en-17-one,3b-methoxy- (6CI,7CI,8CI)
    • 3beta-methoxyandrost-5-ene-17-one
    • FLCAHAJJOOEIKL-BGZMIMFDSA-N
    • Androst-5-en-17-one, 3-methoxy-, (3beta)-
    • 10457-69-9
    • 3beta-Methoxy-5-androsten-17-one
    • SCHEMBL1815594
    • DTXSID30146561
    • Inchi: 1S/C20H30O2/c1-19-10-8-14(22-3)12-13(19)4-5-15-16-6-7-18(21)20(16,2)11-9-17(15)19/h4,14-17H,5-12H2,1-3H3/t14-,15-,16-,17-,19-,20-/m0/s1
    • InChI Key: FLCAHAJJOOEIKL-BGZMIMFDSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@H]12)OC

Computed Properties

  • Exact Mass: 302.2247
  • Monoisotopic Mass: 209.077912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 37.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.6
  • XLogP3: 3.8

Experimental Properties

  • PSA: 26.3
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